molecular formula C27H38O4 B8454784 4-(Hexyloxy)phenyl 4-(octyloxy)benzoate CAS No. 54963-63-2

4-(Hexyloxy)phenyl 4-(octyloxy)benzoate

Cat. No.: B8454784
CAS No.: 54963-63-2
M. Wt: 426.6 g/mol
InChI Key: DJNRDDUZOGKMIC-UHFFFAOYSA-N
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Description

4-(Hexyloxy)phenyl 4-(octyloxy)benzoate is a useful research compound. Its molecular formula is C27H38O4 and its molecular weight is 426.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

54963-63-2

Molecular Formula

C27H38O4

Molecular Weight

426.6 g/mol

IUPAC Name

(4-hexoxyphenyl) 4-octoxybenzoate

InChI

InChI=1S/C27H38O4/c1-3-5-7-9-10-12-22-29-24-15-13-23(14-16-24)27(28)31-26-19-17-25(18-20-26)30-21-11-8-6-4-2/h13-20H,3-12,21-22H2,1-2H3

InChI Key

DJNRDDUZOGKMIC-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCCCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In tetrahydrofuran were dissolved 1.0 g of p-octyloxybenzoic acid chloride and 800 mg of p-hexyloxyphenol, and 500 mg of triethylamine was added to the solution and reaction was carried out with stirring overnight. The precipitate was removed by filtration, and the filtrate was concentrated, purified by using a silica gel column and recrystallized from ethanol to obtain 800 mg of 4-hexyloxyphenyl 4-octyloxybenzoate. The phase transition temperatures of the so-obtained compounds are as follows. ##STR142##
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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